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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485 Get Quote

In the realm of fragrance chemistry, the selection of individual aroma components is critical to

the creation of a balanced and impactful scent profile. Among the vast palette of fruity esters

available to perfumers, Prenyl acetate and Isoamyl acetate are two molecules that, while

sharing some olfactory characteristics, offer distinct nuances in performance and application.

This guide provides a detailed comparison of these two fragrance ingredients, supported by

physicochemical data and outlining experimental protocols for their evaluation.

Physicochemical and Olfactory Properties
Prenyl acetate and Isoamyl acetate are both organic esters that contribute bright, fruity notes

to fragrance compositions. However, their structural differences lead to variations in their scent

profiles, volatility, and tenacity.
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Property Prenyl Acetate Isoamyl Acetate

Chemical Name 3-Methyl-2-butenyl acetate 3-Methylbutyl acetate

CAS Number 1191-16-8[1] 123-92-2[2][3]

Molecular Formula C₇H₁₂O₂[1] C₇H₁₄O₂[2]

Molecular Weight 128.17 g/mol [1] 130.19 g/mol [2]

Odor Profile

Fruity, pear, green, with floral

nuances. Described as less

pungent and longer lasting

than amyl acetate.[4][5] It is

also noted to be less evocative

of banana and its sweet aspect

compared to isoamyl acetate,

with a more etheric smell.[6]

Sweet, fruity, with a strong

resemblance to banana and

pear.[2][7] At high

concentrations, it can have a

sharp, solvent-like character.

[6][7]

Volatility/Tenacity

Headspace volatility is

considered high.[6] Tenacity on

a blotter is reported as less

than 3 hours.[4] One source

suggests it is longer lasting

than amyl acetate.

Functions as a top note with

limited persistence, lasting

approximately four hours on a

blotter.[3]

Boiling Point 152°C[1][6] 142°C[2]

Flash Point 49°C (120.2°F)[1][6] 25°C (77°F)[2]

Vapor Pressure 2.2783 mmHg @ 23°C[1][6]
3.375 mmHg @ 20°C, 5.678

mmHg @ 25°C[2]

Odor Threshold Data not readily available.

2 to 43 ppb (0.0000043%)[2].

Another source indicates a

detection odor threshold of 3.4

ppbv.[8]

Applications in Fragrance Compositions
Both esters are valued for their ability to impart a fruity character to a wide range of products.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.scentspiracy.com/fragrance-ingredients/p/isoamyl-acetate
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://shop.perfumersapprentice.com/p-6209-prenyl-acetate.aspx
https://www.coresta.org/sites/default/files/abstracts/2021_TSRC09_ZhuJeff.pdf
https://www.scentree.co/en/Prenyl_acetate.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://aroma-ingredients.basf.com/global/en/our-portfolio/selected-sensations/prenyl-acetate
https://www.scentree.co/en/Prenyl_acetate.html
https://aroma-ingredients.basf.com/global/en/our-portfolio/selected-sensations/prenyl-acetate
https://www.scentree.co/en/Prenyl_acetate.html
https://shop.perfumersapprentice.com/p-6209-prenyl-acetate.aspx
https://www.scentspiracy.com/fragrance-ingredients/p/isoamyl-acetate
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.scentree.co/en/Prenyl_acetate.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.scentree.co/en/Prenyl_acetate.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.scentree.co/en/Prenyl_acetate.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.odowell.com/isoamyl-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prenyl Acetate is frequently utilized for its fresh and green fruity notes. It is particularly

effective in:

Top note enhancement: It provides a lift to the initial impression of a fragrance.[6]

Fruity and floral accords: It is used to create banana and red fruit accords and to add a fruity

aspect to floral compositions.[1][6]

Citrus and exotic blends: Its sweet and tropical notes enhance freshness in these types of

perfumes.[9]

Personal care products: It is found in shampoos, soaps, body washes, and deodorants for its

pleasant aroma.[9]

Isoamyl Acetate is renowned for its distinct banana and pear-like scent. Its applications include:

Fruity accords: It is a key component in creating banana and pear notes.[2][7]

Jasmine enhancement: In small quantities, it can amplify the fruity undertones of jasmine

notes without being distinctly recognizable as banana.[2][3]

Gourmand fragrances: It contributes a candy-like sweetness to dessert-inspired scents.[7]

Broad consumer products: Its recognizable fruity scent is used in air fresheners, cleaning

products, and cosmetics.[7]

Experimental Protocols for Fragrance Evaluation
To objectively compare the performance of Prenyl acetate and Isoamyl acetate, standardized

experimental protocols are essential.

Olfactory Evaluation via Blotter Testing
A common method for assessing the odor profile and tenacity of fragrance ingredients is

through blotter testing.

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b049485?utm_src=pdf-body
https://www.scentree.co/en/Prenyl_acetate.html
https://www.perfumerflavorist.com/fragrance/ingredients/article/21855887/odor-tenacity-of-perfumery-materials
https://www.scentree.co/en/Prenyl_acetate.html
https://www.osha.gov/sites/default/files/methods/osha-pv2142.pdf
https://www.osha.gov/sites/default/files/methods/osha-pv2142.pdf
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://aroma-ingredients.basf.com/global/en/our-portfolio/selected-sensations/prenyl-acetate
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.scentspiracy.com/fragrance-ingredients/p/isoamyl-acetate
https://aroma-ingredients.basf.com/global/en/our-portfolio/selected-sensations/prenyl-acetate
https://aroma-ingredients.basf.com/global/en/our-portfolio/selected-sensations/prenyl-acetate
https://www.benchchem.com/product/b049485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Prepare solutions of Prenyl acetate and Isoamyl acetate at a standard

concentration (e.g., 10% in a neutral solvent like ethanol).

Application: Dip labeled fragrance blotters into each solution to a consistent depth and for a

standardized duration.

Evaluation: A panel of trained sensory analysts evaluates the odor of the blotters at specific

time intervals (e.g., immediately after drying, 15 minutes, 30 minutes, 1 hour, 2 hours, 4

hours, and 24 hours).

Data Collection: Panelists rate the intensity of the fragrance on a scale (e.g., 1-9) and

provide descriptive terms for the scent profile at each time point. The time at which the odor

is no longer detectable is recorded as the tenacity.
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Figure 1. A generalized workflow for the comparative evaluation of fragrance ingredients.

Instrumental Analysis via Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
Headspace GC-MS is a powerful technique for quantifying the volatility and stability of

fragrance molecules.
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Methodology:

Sample Preparation: A precise amount of the fragrance ingredient is placed in a sealed

headspace vial. For stability testing, the ingredient can be incorporated into a product base

(e.g., a simple lotion or soap base).

Incubation: The vial is incubated at a controlled temperature for a specific time to allow the

volatile compounds to equilibrate in the headspace.

Injection and Analysis: A sample of the headspace gas is automatically injected into the GC-

MS system. The gas chromatograph separates the volatile components, and the mass

spectrometer identifies and quantifies them.

Data Interpretation: By analyzing the concentration of the target acetate in the headspace

over time, its evaporation rate and stability within a given formulation can be determined.

Conclusion
Both Prenyl acetate and Isoamyl acetate are valuable tools in the perfumer's palette, each

offering a unique fruity character. Prenyl acetate provides a greener, more nuanced pear-like

scent with potentially greater longevity compared to other amyl acetates, making it suitable for

adding a sophisticated freshness. Isoamyl acetate delivers a powerful and recognizable

banana-pear note, ideal for creating bold fruity and gourmand fragrances. The choice between

them will ultimately depend on the desired olfactory direction and the specific performance

requirements of the final application. The experimental protocols outlined provide a framework

for researchers and fragrance developers to conduct their own comparative assessments and

make informed decisions based on robust data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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